Cas no 102585-85-3 (1-Propanamine,N-(2,2-diethoxyethyl)-3,3-diethoxy-N-methyl-)

1-Propanamine,N-(2,2-diethoxyethyl)-3,3-diethoxy-N-methyl- structure
102585-85-3 structure
Product Name:1-Propanamine,N-(2,2-diethoxyethyl)-3,3-diethoxy-N-methyl-
CAS No:102585-85-3
MF:C14H31NO4
MW:277.400244951248
CID:204228
PubChem ID:59658
Update Time:2025-04-19

1-Propanamine,N-(2,2-diethoxyethyl)-3,3-diethoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanamine,N-(2,2-diethoxyethyl)-3,3-diethoxy-N-methyl-
    • N-(2,2-diethoxyethyl)-3,3-diethoxy-N-methylpropan-1-amine
    • 102585-85-3
    • DTXSID30145332
    • 3-Azaadipaldehyde, 3-methyl-, bis(diethylacetal)
    • 3-Azaadipaldehyde, 3-methyl-, tetraethylacetal
    • 3-AZAHEXANEDIAL, 3-METHYL-, TETRAETHYLACETAL
    • 3-Methyl-3-azahexanedial tetraethylacetal
    • Inchi: 1S/C14H31NO4/c1-6-16-13(17-7-2)10-11-15(5)12-14(18-8-3)19-9-4/h13-14H,6-12H2,1-5H3
    • InChI Key: ZJJNMWZALMAMCH-UHFFFAOYSA-N
    • SMILES: O(CC)C(CCN(C)CC(OCC)OCC)OCC

Computed Properties

  • Exact Mass: 277.22543
  • Monoisotopic Mass: 277.225308
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 13
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.2
  • XLogP3: 1.8

Experimental Properties

  • Density: 0.946
  • Boiling Point: 325.1°Cat760mmHg
  • Flash Point: 84.3°C
  • Refractive Index: 1.441
  • PSA: 40.16
  • LogP: 2.10650
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